Cas no 146917-98-8 (Propanoic acid,2-(hydroxyimino)-, methyl ester, (Z)- (9CI))

Propanoic acid,2-(hydroxyimino)-, methyl ester, (Z)- (9CI) structure
146917-98-8 structure
Product Name:Propanoic acid,2-(hydroxyimino)-, methyl ester, (Z)- (9CI)
CAS No:146917-98-8
MF:C4H7NO3
MW:117.103281259537
CID:100974
PubChem ID:6399432
Update Time:2025-04-18

Propanoic acid,2-(hydroxyimino)-, methyl ester, (Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid,2-(hydroxyimino)-, methyl ester, (Z)- (9CI)
    • (2Z)-2-(Hydroxyimino)propanoic acid methyl ester
    • (Z)-2-(Hydroxyimino)propanoic acid methyl ester
    • (2Z)-2-hydroxyimino-propionic acid methyl ester
    • SCHEMBL8172983
    • Propanoic acid, 2-(hydroxyimino)-, methyl ester, (Z)- (9CI)
    • Methyl (2E)-2-(hydroxyimino)propanoate
    • methyl (2Z)-2-(hydroxyimino)propanoate
    • methyl (2Z)-2-hydroxyiminopropanoate
    • 146917-98-8
    • Inchi: 1S/C4H7NO3/c1-3(5-7)4(6)8-2/h7H,1-2H3/b5-3-
    • InChI Key: GXUGQCNCLMAZCH-HYXAFXHYSA-N
    • SMILES: O(C)C(/C(/C)=N\O)=O

Computed Properties

  • Exact Mass: 117.04261
  • Monoisotopic Mass: 117.042593085g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 58.9Ų

Experimental Properties

  • Density: 1.16
  • Boiling Point: 193 ºC
  • Flash Point: 70 ºC
  • PSA: 58.89
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